Cas no 2228698-39-1 ({1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol)

• Product Name: {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol
• CAS No: 2228698-39-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6024050
• PubChem ID: 165609398
• Update Time: 2025-06-10

{1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol
• {1-[2-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanol
• 2228698-39-1
• EN300-1758932

• Inchi： 1S/C14H19NO/c16-11-14(7-8-14)12-5-1-2-6-13(12)15-9-3-4-10-15/h1-2,5-6,16H,3-4,7-11H2
• InChI Key： BFVNAJZAGMCMFB-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CC=C2N2CCCC2)CC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol

Chemical Profile of {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol (CAS No. 2228698-39-1)

{1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2228698-39-1, belongs to a class of molecules that integrate heterocyclic and aromatic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol consists of a cyclopropyl ring linked to a phenyl group, which is further substituted with a pyrrolidine moiety. This particular arrangement of functional groups contributes to the compound's distinct chemical properties and reactivity. The cyclopropyl ring, known for its strained three-membered carbon framework, can influence the electronic and steric environment of the attached substituents, while the pyrrolidine ring introduces a nitrogen-containing heterocycle that is often associated with biological activity.

Recent research in medicinal chemistry has highlighted the importance of incorporating nitrogen heterocycles into drug candidates due to their ability to modulate biological targets effectively. Pyrrolidine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including neurological disorders and infectious diseases. The presence of the pyrrolidine group in {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol suggests that this compound may exhibit pharmacological properties similar to those observed with other pyrrolidine-based drugs.

The phenylcyclopropyl moiety in this compound adds another layer of complexity, offering opportunities for further functionalization and derivatization. Phenyl rings are well-known for their ability to enhance binding affinity and selectivity when incorporated into drug molecules. By combining the phenylcyclopropyl group with the pyrrolidine ring, {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol may be designed to interact with specific biological targets with high precision.

In the context of drug discovery, the synthesis and characterization of {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol represent an important step towards developing novel therapeutic agents. The compound's unique structural features make it a valuable scaffold for exploring new chemical entities (NCEs) that could address unmet medical needs. Researchers have been particularly interested in its potential as a precursor for more complex molecules that could be optimized for better pharmacokinetic profiles and reduced toxicity.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol with greater accuracy. These tools allow scientists to simulate interactions between the compound and biological targets, providing insights into its potential mechanisms of action. Such simulations are crucial for guiding experimental design and optimizing lead compounds for clinical development.

The synthesis of {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework of this molecule. These reactions are highly efficient and allow for the introduction of diverse functional groups at specific positions within the molecule.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol, ensuring that it meets the standards required for further biological testing.

In vitro studies are conducted to evaluate the potential biological activity of {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol against various targets, including enzymes, receptors, and ion channels. These studies help identify any promising therapeutic effects and guide subsequent optimization efforts. Additionally, cell-based assays are used to assess the compound's cytotoxicity and selectivity, ensuring that it does not exhibit harmful effects at effective concentrations.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol. These algorithms can analyze large datasets containing structural and biological information to predict which compounds are most likely to exhibit desired pharmacological properties. This approach has significantly reduced the time and resources required to develop new drugs.

Future research on {1-2-(pyrrolidin-1-yl)phenylcyclopropyl}methanol may focus on exploring its potential applications in treating specific diseases or conditions. By modifying its structure or combining it with other active ingredients, researchers could develop novel formulations with enhanced therapeutic efficacy. The compound's versatility makes it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, {1-2-(pyrrolidin-1-yllphenylethynol}} methanol (CAS No. 2228698 39 11 is a structurally complex organic compound with significant potential in pharmaceutical research Due to its unique combination of functional groups it represents an exciting opportunity for developing new therapeutic agents The ongoing investigation into this compound underscores its importance as a scaffold for future drug discovery efforts